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Compound of Interest

Compound Name: K-7174 dihydrochloride

Cat. No.: B1684680 Get Quote

Application Notes and Protocols for K-7174
Dihydrochloride
For Researchers, Scientists, and Drug Development
Professionals
Introduction

K-7174 dihydrochloride is a potent, orally active, dual inhibitor of the proteasome and GATA

transcription factors.[1][2][3] It functions as a cell adhesion inhibitor and can induce apoptosis,

demonstrating significant anti-tumor activities, particularly in the context of multiple myeloma.[2]

[4][5][6][7][8] This document provides detailed protocols for the preparation of K-7174
dihydrochloride stock solutions for experimental use, along with relevant data on its chemical

properties, biological activity, and mechanism of action.
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Property Value Reference

Molecular Formula C₃₃H₅₀Cl₂N₂O₆ [6][9]

Molecular Weight 641.66 g/mol [9]

CAS Number 191089-60-8 [6]

Appearance Solid Powder [9]

Solubility Data

Solvent Solubility Notes

Water 15 mg/mL

If using water as the solvent for

a stock solution, it is

recommended to filter and

sterilize with a 0.22 µm filter

before use.[2]

DMSO Soluble [7]

Stock Solution Storage and Stability

Storage Temperature Shelf Life Notes

-80°C 6 months
Store in sealed containers,

away from moisture.[2]

-20°C 1 month
Store in sealed containers,

away from moisture.[2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM K-7174 Dihydrochloride Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of K-7174 dihydrochloride
in DMSO, a common solvent for in vitro experiments.
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Materials:

K-7174 dihydrochloride (solid powder)

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Equilibrate Reagents: Allow the K-7174 dihydrochloride powder and anhydrous DMSO to

come to room temperature before use. This prevents condensation from forming on the

compound.

Weighing: Accurately weigh out the desired amount of K-7174 dihydrochloride powder

using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 6.417 mg of K-7174 dihydrochloride (Molecular Weight = 641.66 g/mol

).

Dissolution: Add the weighed K-7174 dihydrochloride to a sterile microcentrifuge tube. Add

the appropriate volume of anhydrous DMSO. For a 10 mM solution, if you weighed 6.417

mg, add 1 mL of DMSO.

Mixing: Vortex the solution until the K-7174 dihydrochloride is completely dissolved. Gentle

warming (e.g., in a 37°C water bath) may be used to aid dissolution if necessary.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[2]

Protocol 2: Preparation of an Aqueous K-7174 Dihydrochloride Stock Solution
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This protocol is suitable for experiments where DMSO may interfere with the assay.

Materials:

K-7174 dihydrochloride (solid powder)

Sterile, nuclease-free water

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

0.22 µm sterile syringe filter

Procedure:

Equilibrate Reagents: Bring the K-7174 dihydrochloride powder to room temperature.

Weighing: Weigh the desired amount of K-7174 dihydrochloride. For example, for 1 mL of a

1 mg/mL solution, weigh 1 mg of the powder.

Dissolution: Add the weighed powder to a sterile tube and add the calculated volume of

sterile water.

Mixing: Vortex thoroughly to dissolve the compound. The solubility in water is reported to be

15 mg/mL.[9]

Sterilization: Filter the aqueous stock solution through a 0.22 µm sterile syringe filter into a

new sterile tube.[2] This is a critical step to ensure the sterility of the solution for cell culture

experiments.

Aliquoting and Storage: Prepare single-use aliquots and store them at -20°C for up to one

month or -80°C for up to six months.[2]
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Mandatory Visualizations
Signaling Pathway of K-7174 in Multiple Myeloma Cells
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Stock Solution Preparation

Experimental Use
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7. Thaw Aliquot

8. Dilute to Working
Concentration in Media

9. Treat Cells/Animals
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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